Cas no 2228618-68-4 (2-bromo-3-1-(1-hydroxyethyl)cyclopropylphenol)

• Product Name: 2-bromo-3-1-(1-hydroxyethyl)cyclopropylphenol
• CAS No: 2228618-68-4
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 6485356
• PubChem ID: 165664320
• Update Time: 2025-10-30

2-bromo-3-1-(1-hydroxyethyl)cyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-1-(1-hydroxyethyl)cyclopropylphenol
• EN300-1904616
• 2228618-68-4
• 2-bromo-3-[1-(1-hydroxyethyl)cyclopropyl]phenol

• Inchi： 1S/C11H13BrO2/c1-7(13)11(5-6-11)8-3-2-4-9(14)10(8)12/h2-4,7,13-14H,5-6H2,1H3
• InChI Key： HYLNQVGRPLOOEO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(C(C)O)CC1)O

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-bromo-3-1-(1-hydroxyethyl)cyclopropylphenol

Professional Introduction to 2-bromo-3-1-(1-hydroxyethyl)cyclopropylphenol (CAS No. 2228618-68-4)

2-bromo-3-1-(1-hydroxyethyl)cyclopropylphenol, with the chemical identifier CAS No. 2228618-68-4, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that feature a cyclopropyl ring substituent, which is known for its ability to enhance metabolic stability and binding affinity in drug candidates. The presence of both bromine and hydroxyl functional groups further contributes to its versatility, making it a promising candidate for further investigation in medicinal chemistry.

The< strong>2-bromo-3-1-(1-hydroxyethyl)cyclopropylphenol molecule exhibits a complex three-dimensional structure that is influenced by the rigid cyclopropyl moiety and the flexible side chain containing an ethylene oxide unit. This structural motif has been explored in various drug discovery programs due to its potential to interact with biological targets in multiple ways. The bromine atom, in particular, serves as a handle for further chemical modifications, allowing chemists to explore different derivatives with tailored properties.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the benefits of cyclopropyl-containing scaffolds. These compounds have shown promise in several preclinical studies, where they demonstrated inhibitory effects on various enzymes and receptors relevant to human diseases. The< strong>2-bromo-3-1-(1-hydroxyethyl)cyclopropylphenol compound, with its unique combination of functional groups, is being studied as a potential lead molecule for the development of new drugs targeting neurological disorders, inflammatory conditions, and other diseases.

The< strong>CAS No. 2228618-68-4 identification ensures that researchers can reliably obtain and handle this compound for their studies. The chemical purity and stability of this substance are critical factors that influence the outcomes of experimental investigations. High-quality starting materials are essential for synthesizing derivatives and evaluating their biological activity accurately. In the context of drug development, the synthesis of analogs based on< strong>2-bromo-3-1-(1-hydroxyethyl)cyclopropylphenol involves careful consideration of reaction conditions to maximize yield and minimize side products.

One of the most compelling aspects of< strong>2-bromo-3-1-(1-hydroxyethyl)cyclopropylphenol is its potential to serve as a scaffold for structure-based drug design. Computational modeling techniques have been employed to understand how this molecule might interact with biological targets at the atomic level. These studies have revealed that the cyclopropyl ring and the hydroxyl group can form critical hydrogen bonds with residues in protein binding pockets, while the bromine atom can engage in halogen bonding or participate in electrostatic interactions.

The pharmacokinetic profile of< strong>2-bromo-3-1-(1-hydroxyethyl)cyclopropylphenol is another area of active investigation. Researchers are interested in understanding how this compound is absorbed, distributed, metabolized, and excreted by the body. These studies help to predict its potential therapeutic window and identify any liabilities that might need to be addressed during drug development. For instance, metabolic stability studies have shown that the hydroxyl group can be susceptible to oxidation, which could influence the compound's half-life in vivo.

In addition to its pharmacological potential, CAS No. 2228618-68-4-designated compounds like< strong>2-bromo-3-1-(1-hydroxyethyl)cyclopropylphenol are valuable tools for academic research and industrial development. They provide a basis for exploring new chemical space and testing hypotheses about molecular interactions. The ability to modify different parts of the molecule allows researchers to fine-tune its properties, such as solubility, bioavailability, and target specificity.

The synthesis of< strong>2-bromo-3-1-(1-hydroxyethyl)cyclopropylphenol involves multi-step organic reactions that require expertise in both synthetic planning and execution. Key steps often include cyclization reactions to form the cyclopropyl ring, functional group transformations to introduce bromine and hydroxyl moieties, and protecting group strategies to ensure regioselectivity during synthesis. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision.

The biological activity of< strong>2-bromo-3-1-(1-hydroxyethyl)cyclopropylphenol has been preliminarily assessed in several cell-based assays. These studies have indicated that it may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various disease pathways. Additionally, preliminary data suggest that it might interact with receptors involved in neurotransmission or immune responses. These findings warrant further investigation into its therapeutic potential.

The development of novel pharmaceuticals relies heavily on collaboration between synthetic chemists, biologists, pharmacologists, and computational scientists. Each discipline contributes unique insights that drive the progression of drug discovery projects forward.< strong>CAS No. 2228618-68-4-associated compounds like< strong>2-bromo-3-1-(1-hydroxyethyl)cyclopropylphenol serve as critical components in these multidisciplinary efforts, providing a foundation for generating new knowledge about disease mechanisms and developing effective treatments.

In conclusion,< strong>CAS No. 2228618-68-4-designated< strong>2-bromo-3-1-(1-hydroxyethyl)cyclopropylphenol represents an intriguing molecule with significant pharmaceutical promise. Its unique structural features make it a valuable candidate for further exploration in medicinal chemistry research.< strong>Name keywords CAS No., 2-bromo-, 3-, 1-(hydroxyethyl), cyclopropylphenol were carefully selected based on their relevance to current research trends.